Cas no 2172124-78-4 (1-(1-cyclopropylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(1-cyclopropylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172124-78-4
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 6442815
• PubChem ID: 165523011
• Update Time: 2025-07-02

1-(1-cyclopropylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid
• 2172124-78-4
• EN300-1294441

• Inchi： 1S/C13H17N3O3/c17-8-9-7-16(14-12(9)13(18)19)11-3-5-15(6-4-11)10-1-2-10/h7-8,10-11H,1-6H2,(H,18,19)
• InChI Key： QGMUGRNJVCTENK-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=CN(C2CCN(CC2)C2CC2)N=1)=O

Computed Properties

• Exact Mass: 263.12699141g/mol
• Monoisotopic Mass: 263.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(1-cyclopropylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid

Introduction to 1-(1-cyclopropylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172124-78-4)

1-(1-cyclopropylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172124-78-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities. The presence of a formyl group and a cyclopropylpiperidine moiety in its molecular structure imparts distinct reactivity and potential therapeutic applications, making it a subject of intense research interest.

The nomenclature of this compound precisely reflects its chemical composition. The term "1-(1-cyclopropylpiperidin-4-yl)" indicates the substitution of the piperidine ring at the 1-position with a cyclopropyl group, while "4-formyl-1H-pyrazole-3-carboxylic acid" specifies the functional groups attached to the pyrazole core. This precise naming adheres to the International Union of Pure and Applied Chemistry (IUPAC) guidelines, ensuring clarity and consistency in scientific communication.

Recent advancements in medicinal chemistry have highlighted the significance of heterocyclic compounds like pyrazoles in drug design. The pyrazole scaffold is known for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The incorporation of a formyl group into this scaffold enhances its reactivity, allowing for further derivatization and the development of novel bioactive molecules. This reactivity has been exploited in the synthesis of potential pharmacophores targeting neurological disorders, inflammatory conditions, and infectious diseases.

The cyclopropylpiperidine moiety is another critical feature of this compound that contributes to its pharmacological potential. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their favorable pharmacokinetic properties. The cyclopropyl group, being a small and rigid structure, can improve metabolic stability and binding affinity to biological targets. Such structural features have been strategically employed in the development of next-generation therapeutics.

In the context of contemporary research, 1-(1-cyclopropylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid has been explored as a key intermediate in the synthesis of more complex molecules with targeted biological activities. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer progression. The formyl group serves as a versatile handle for condensation reactions, enabling the formation of Schiff bases and other functionalized derivatives that exhibit potent antitumor effects.

Moreover, the compound's potential in addressing inflammatory diseases has also been investigated. Pyrazole derivatives are known to interact with inflammatory mediators and cytokines, making them promising candidates for anti-inflammatory therapies. The unique combination of structural elements in 1-(1-cyclopropylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid suggests its utility in modulating inflammatory pathways without significant off-target effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance scalability but also allow for modifications that can fine-tune biological activity.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with biological targets. These studies provide insights into how structural modifications can be made to improve potency and selectivity. The integration of experimental data with computational predictions has become indispensable in modern drug discovery, ensuring that compounds like 1-(1-cyclopropylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid are optimized for clinical efficacy.

The pharmacokinetic profile of this compound is another area of active investigation. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of its therapeutic potential. Researchers are employing advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to evaluate these parameters rigorously. Such analyses are essential for guiding further development towards clinical candidates.

In conclusion, 1-(1-cyclopropylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172124-78-4) represents a promising scaffold with diverse applications in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing studies continue to uncover new possibilities for this compound, reinforcing its importance in the evolving landscape of medicinal chemistry.